Cas no 61141-97-7 (Benzene,1,1'-(1-ethenyl-1,)

Benzene,1,1'-(1-ethenyl-1, structure
Benzene,1,1'-(1-ethenyl-1, structure
Product Name:Benzene,1,1'-(1-ethenyl-1,
CAS No:61141-97-7
MF:C17H18
MW:222.324824810028
CID:954027
PubChem ID:576094
Update Time:2025-04-19

Benzene,1,1'-(1-ethenyl-1, Chemical and Physical Properties

Names and Identifiers

    • 3,5-Diphenyl-1-pentene
    • 61141-97-7
    • Benzene, 1,1'-(1-ethenyl-1,3-propanediyl)bis-
    • Pent-4-ene-1,3-diyldibenzene
    • 1-phenethyl-prop-2-enyl-benzene
    • [1-(2-Phenylethyl)-2-propenyl]benzene #
    • [1-(2-Phenylethyl)-2-propenyl]benzene
    • 3-phenylpent-4-enylbenzene
    • CNHSYMXTPGADKW-UHFFFAOYSA-N
    • Benzene,1,1'-(1-ethenyl-1,
    • Inchi: 1S/C17H18/c1-2-16(17-11-7-4-8-12-17)14-13-15-9-5-3-6-10-15/h2-12,16H,1,13-14H2
    • InChI Key: CNHSYMXTPGADKW-UHFFFAOYSA-N
    • SMILES: C(C=C)(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.14094
  • Monoisotopic Mass: 222.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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